5-{[(4-fluoro-1-naphthyl)methyl]thio}-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-[(4-fluoronaphthalen-1-yl)methylsulfanyl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C13H10FN3S2/c14-11-6-5-8(9-3-1-2-4-10(9)11)7-18-13-17-16-12(15)19-13/h1-6H,7H2,(H2,15,16)
• InChI Key: PRGQHBYYMBWRII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2F)CSC3=NN=C(S3)N
• Molecular Formula: C13H10FN3S2
• Molecular Weight: 291.4 g/mol

Description

5-{[(4-fluoro-1-naphthyl)methyl]thio}-1,3,4-thiadiazol-2-amine is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the thiadiazole family, which has been extensively studied for its pharmacological properties. In

Mechanism of Action

The mechanism of action of 5-{[(4-fluoro-1-naphthyl)methyl]thio}-1,3,4-thiadiazol-2-amine is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various signaling pathways, including the inhibition of cyclooxygenase-2 (COX-2) and the activation of adenosine receptors.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects. It has been shown to inhibit the production of prostaglandins, which are involved in the inflammatory response. In addition, this compound has been shown to reduce pain in animal models of inflammatory pain. Furthermore, this compound has been shown to have anticonvulsant effects, as it reduces the frequency and duration of seizures in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-{[(4-fluoro-1-naphthyl)methyl]thio}-1,3,4-thiadiazol-2-amine in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects, making it a promising candidate for the development of new drugs. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 5-{[(4-fluoro-1-naphthyl)methyl]thio}-1,3,4-thiadiazol-2-amine. One direction is to further elucidate its mechanism of action, which could lead to the development of more effective drugs. Another direction is to study its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. Furthermore, future studies could focus on improving the solubility of this compound, which could make it more suitable for in vivo studies.

Synthesis Methods

The synthesis of 5-{[(4-fluoro-1-naphthyl)methyl]thio}-1,3,4-thiadiazol-2-amine can be achieved through a variety of methods, including the reaction of 4-fluoro-1-naphthaldehyde with thiosemicarbazide, followed by the reaction with methyl iodide. Another method involves the reaction of 4-fluoro-1-naphthaldehyde with thiosemicarbazide and ammonium acetate in ethanol, followed by the reaction with methyl iodide. The yield of this compound is typically around 50%.

Scientific Research Applications

5-{[(4-fluoro-1-naphthyl)methyl]thio}-1,3,4-thiadiazol-2-amine has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. In addition, this compound has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.